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Compound of Interest

Compound Name: IMD-ferulic

Cat. No.: B15617357 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling IMD-Ferulic, a derivative of ferulic acid. Adherence to these

procedures is critical for maintaining a safe laboratory environment and ensuring the integrity of

your research.

Immediate Safety Information
IMD-Ferulic, like its parent compound ferulic acid, is considered a hazardous substance.[1] It is

harmful if swallowed and can cause skin, eye, and respiratory system irritation.[1][2][3][4]

Hazard Identification:

Oral Toxicity: Harmful if ingested.[1][5] Accidental ingestion may cause serious health

damage.[1]

Skin Irritation: Causes skin irritation.[2][3][4] Pre-existing dermatitis may be accentuated, and

it should not come into contact with open cuts or abraded skin.[1]

Eye Irritation: Causes serious eye irritation.[2][3][4]

Respiratory Irritation: May cause respiratory system irritation.[2][3][4]

Personal Protective Equipment (PPE)
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When handling IMD-Ferulic, the use of appropriate personal protective equipment is

mandatory to prevent exposure.

PPE Category Specification Rationale

Hand Protection

Handle with protective gloves

that satisfy EU Directive

89/686/EEC and the standard

EN 374.[6]

To prevent skin contact and

irritation.[1][6]

Eye/Face Protection

Wear safety glasses with side-

shields conforming to EN166

or OSHA's eye and face

protection regulations in 29

CFR 1910.133.[3]

To protect against eye irritation

from dust or splashes.[1][3]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3] Work clothes

should be laundered

separately.[1]

To minimize skin contact and

contamination of personal

clothing.[1]

Respiratory Protection

Use in a well-ventilated area.

[1] If ventilation is inadequate,

use a NIOSH-certified

respirator. The type of

respirator will depend on the

local concentration of the

material.[1]

To prevent inhalation of dust,

which can cause respiratory

irritation.[1][2][4]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always use in a well-ventilated area.[1] Both local exhaust and general room

ventilation are recommended.[5]

Personal Hygiene: Avoid all personal contact, including inhalation.[1] Do not eat, drink, or

smoke when handling.[1] Always wash hands with soap and water after handling.[1]
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Storage: Keep containers securely sealed when not in use.[1] Store in a dry, cool, and well-

ventilated place.[3] Avoid physical damage to containers.[1]

Incompatibilities: Avoid contact with strong oxidizing agents such as nitrates, oxidizing acids,

and chlorine bleaches, as this may result in ignition.[1]

Spill Management:

Minor Spills:

Remove all ignition sources.[1]

Clean up spills immediately.[1]

Wear protective equipment to avoid contact with skin and eyes.[1]

Use dry clean-up procedures and avoid generating dust.[1]

Place the spilled material in a suitable, labeled container for waste disposal.[1]

Major Spills:

Alert personnel in the area and contact emergency responders.[1]

Control personal contact by wearing appropriate protective clothing.[1]

Prevent spillage from entering drains or water courses.[1]

If dry, use dry clean-up procedures. If wet, vacuum or shovel up and place in labeled

containers for disposal.[1]

Wash the area with large amounts of water and prevent runoff into drains.[1]

Disposal:

Dispose of contents and container in accordance with national regulations.[2] Place in a

sealed, labeled container for disposal.[1]
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Experimental Protocol Workflow
The following diagram illustrates the standard workflow for handling IMD-Ferulic in a laboratory

setting, from preparation to disposal.
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Workflow for Safe Handling of IMD-Ferulic

Preparation

Handling

Cleanup & Disposal

Don PPE

Prepare well-ventilated workspace

Weigh/measure IMD-Ferulic

Proceed when ready

Perform experiment

Clean workspace

Experiment complete

Dispose of waste in labeled container

Doff PPE

Wash hands

Click to download full resolution via product page

Workflow for the safe handling of IMD-Ferulic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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